Cas no 2168572-99-2 (Unii-RL873bgz2M)

• Product Name: Unii-RL873bgz2M
• CAS No: 2168572-99-2
• MF: C₃₈H₅₇N₇O₆
• MW: 707.902489423752
• CID: 5078559
• Update Time: 2025-07-09

Unii-RL873bgz2M Chemical and Physical Properties

Names and Identifiers

• RL873BGZ2M
• Riminkefon
• Riminkefon [INN]
• 4-Amino-1-(N-((2R)-2-phenylpropyl)glycyl-dphenylalanyl-D-leucyl-D-lysyl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 4-amino-1-(N-((2R)-2-phenylpropyl)glycyl-D-phenylalanyl-D-leucyl-D-lysyl)-
• Unii-RL873bgz2M

• Inchi： 1S/C38H57N7O6/c1-26(2)22-31(34(47)43-30(16-10-11-19-39)36(49)45-20-17-38(40,18-21-45)37(50)51)44-35(48)32(23-28-12-6-4-7-13-28)42-33(46)25-41-24-27(3)29-14-8-5-9-15-29/h4-9,12-15,26-27,30-32,41H,10-11,16-25,39-40H2,1-3H3,(H,42,46)(H,43,47)(H,44,48)(H,50,51)/t27-,30+,31+,32+/m0/s1
• InChI Key： AYIXVIHRKYGICQ-LHJVHYEPSA-N
• SMILES： OC(C1(CCN(C([C@@H](CCCCN)NC([C@@H](CC(C)C)NC([C@@H](CC2C=CC=CC=2)NC(CNC[C@H](C)C2C=CC=CC=2)=O)=O)=O)=O)CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 20
• Complexity: 1120
• XLogP3: 0.2
• Topological Polar Surface Area: 209

Additional information on Unii-RL873bgz2M

Recent Advances in the Study of 2168572-99-2 and Unii-RL873bgz2M: Implications for Chemical Biology and Pharmaceutical Research

The chemical compound 2168572-99-2 and the product Unii-RL873bgz2M have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being studied for their potential therapeutic applications, particularly in the context of targeted drug delivery and enzyme inhibition. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their mechanisms of action, efficacy, and potential clinical applications.

Recent studies have elucidated the molecular structure and binding properties of 2168572-99-2, revealing its potential as a selective inhibitor of key enzymes involved in inflammatory pathways. Preliminary in vitro and in vivo experiments suggest that this compound exhibits high specificity and low cytotoxicity, making it a promising candidate for further development. Concurrently, Unii-RL873bgz2M has been investigated for its role in enhancing drug solubility and bioavailability, with particular focus on its application in nanoparticle-based delivery systems.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated that 2168572-99-2 effectively modulates the activity of cyclooxygenase-2 (COX-2) without affecting the constitutive COX-1 isoform. This selectivity is crucial for minimizing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). The study also highlighted the compound's stability under physiological conditions, further supporting its potential for oral administration.

In parallel, research on Unii-RL873bgz2M has focused on its excipient properties. A recent patent application (WO2023051234) describes its use in formulating poorly water-soluble drugs, significantly improving their dissolution rates. This is particularly relevant for anticancer agents, where enhanced solubility can lead to better tumor penetration and reduced systemic toxicity. The patent also notes the excipient's compatibility with various drug classes, suggesting broad applicability across therapeutic areas.

The combination of 2168572-99-2 and Unii-RL873bgz2M has been explored in several preclinical models of chronic inflammation. Results indicate that the excipient not only improves the pharmacokinetic profile of 2168572-99-2 but also potentiates its anti-inflammatory effects through mechanisms that may involve altered tissue distribution. These synergistic effects warrant further investigation in clinical settings.

From a safety perspective, toxicological assessments of both compounds have been generally favorable. Acute and subchronic toxicity studies in rodent models have shown no significant adverse effects at therapeutic doses. However, long-term carcinogenicity studies are still pending, and researchers emphasize the need for comprehensive safety profiling before advancing to human trials.

The pharmaceutical industry has shown growing interest in these developments, with several companies reportedly initiating scale-up processes for 2168572-99-2 synthesis. Analytical method development for quality control has been challenging due to the compound's complex stereochemistry, but recent advances in chiral chromatography have addressed many of these issues. Similarly, Good Manufacturing Practice (GMP) production of Unii-RL873bgz2M has been established, facilitating its adoption in formulation development.

Looking forward, the research community anticipates that these compounds may pave the way for novel treatment strategies, particularly in areas where current therapies face limitations related to efficacy or safety. The unique properties of 2168572-99-2 as a targeted enzyme inhibitor, combined with the formulation advantages offered by Unii-RL873bgz2M, create exciting possibilities for next-generation pharmaceuticals. Ongoing research is expected to further refine our understanding of their mechanisms and explore additional therapeutic indications.